Cas no 1353101-13-9 (5-amino-1,3-thiazole-4-carboxylic acid)

• Product Name: 5-amino-1,3-thiazole-4-carboxylic acid
• CAS No: 1353101-13-9
• MF: C₄H₄N₂O₂S
• MW: 144.151759147644
• MDL: MFCD29918701
• CID: 4672997
• PubChem ID: 23023739
• Update Time: 2025-06-12

5-amino-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-aminothiazole-4-carboxylic acid
• AK315207
• 5-amino-1,3-thiazole-4-carboxylic acid

• MDL： MFCD29918701
• Inchi： 1S/C4H4N2O2S/c5-3-2(4(7)8)6-1-9-3/h1H,5H2,(H,7,8)
• InChI Key： FSMITCDFXHXTIC-UHFFFAOYSA-N
• SMILES： S1C=NC(C(=O)O)=C1N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 130
• Topological Polar Surface Area: 104

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 5-amino-1,3-thiazole-4-carboxylic acid

Introduction to 5-amino-1,3-thiazole-4-carboxylic acid (CAS No. 1353101-13-9)

5-amino-1,3-thiazole-4-carboxylic acid is a significant compound in the field of pharmaceutical chemistry, characterized by its unique thiazole core structure. This heterocyclic compound, identified by the chemical identifier CAS No. 1353101-13-9, has garnered considerable attention due to its versatile applications in medicinal chemistry and drug development. The presence of both amino and carboxylic acid functional groups makes it a valuable intermediate in the synthesis of various bioactive molecules.

The thiazole ring is a crucial pharmacophore in many therapeutic agents, contributing to their biological activity and specificity. Compounds containing this motif have been extensively studied for their potential in treating a range of diseases, including infections, inflammation, and cancer. The structural features of 5-amino-1,3-thiazole-4-carboxylic acid enable it to serve as a building block for more complex molecules, facilitating the design of novel drugs with enhanced efficacy and reduced side effects.

Recent advancements in synthetic methodologies have improved the accessibility of this compound, allowing for more efficient production and modification. Researchers have leveraged modern techniques such as solid-phase synthesis and flow chemistry to optimize the preparation of 5-amino-1,3-thiazole-4-carboxylic acid, enabling its incorporation into larger drug candidates with greater precision. These innovations have not only accelerated the discovery process but also expanded the scope of possible applications.

In the realm of drug discovery, 5-amino-1,3-thiazole-4-carboxylic acid has been explored as a precursor for various pharmacologically active compounds. For instance, derivatives of this molecule have shown promise in inhibiting enzymes involved in metabolic pathways relevant to diseases such as diabetes and obesity. The carboxylic acid group provides a versatile handle for further functionalization, allowing chemists to introduce additional moieties that can modulate biological activity. This adaptability has made it a favorite among medicinal chemists seeking to develop targeted therapies.

The amino group on the thiazole ring offers another point of modification, enabling the synthesis of amides, ureas, and other functional derivatives. These modifications can significantly alter the pharmacokinetic properties of the resulting compounds, influencing their absorption, distribution, metabolism, and excretion (ADME) profiles. By carefully designing these derivatives, researchers can fine-tune the properties of their drug candidates to achieve optimal therapeutic outcomes.

One particularly exciting area of research involves the use of 5-amino-1,3-thiazole-4-carboxylic acid in the development of antibiotics. The thiazole scaffold is known to exhibit antimicrobial properties, making it an attractive candidate for combating resistant bacterial strains. Recent studies have demonstrated that compounds derived from this molecule can disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Such findings highlight the potential of this compound as a lead structure for novel antimicrobial agents.

Furthermore, the role of 5-amino-1,3-thiazole-4-carboxylic acid in anticancer research cannot be overstated. The ability to modulate biological pathways critical to cancer cell proliferation has positioned this compound as a key player in oncology drug development. Researchers have investigated its derivatives for their ability to inhibit kinases and other enzymes involved in tumor growth and survival. Preclinical studies have shown encouraging results in animal models, paving the way for further exploration in human trials.

The growing interest in green chemistry has also influenced the synthesis of 5-amino-1,3-thiazole-4-carboxylic acid. Efforts are underway to develop more sustainable methods that minimize waste and reduce environmental impact. Catalytic processes and solvent-free reactions are being explored as alternatives to traditional synthetic routes. These approaches not only align with global sustainability goals but also enhance cost-effectiveness and scalability.

Another area where this compound has made significant contributions is in the field of material science. The unique electronic properties of thiazole derivatives make them suitable candidates for use in organic electronics and photovoltaic devices. Researchers are investigating how modifications to the thiazole core can influence charge transport properties, potentially leading to advancements in flexible electronics and solar energy technologies.

In conclusion, 5-amino-1,3-thiazole-4-carboxylic acid (CAS No. 1353101-13-9) is a multifaceted compound with broad applications across pharmaceuticals and materials science. Its structural versatility allows for extensive modifications, enabling the development of novel therapeutics targeting various diseases. As synthetic methodologies continue to evolve and research progresses at an accelerated pace, this compound is poised to play an increasingly important role in future scientific advancements.